Cas no 721416-24-6 ([(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate)

• Product Name: [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate
• CAS No: 721416-24-6
• MF: C₁₄H₈Cl₂FN₃O₅
• MW: 388.134824752808
• CID: 5849961
• PubChem ID: 2342714
• Update Time: 2025-06-15

[(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001073712
• AB00714867-01
• [(4-fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate
• 721416-24-6
• Z56861565
• EN300-26598038
• [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate

• Inchi： 1S/C14H8Cl2FN3O5/c15-11-3-7(4-12(16)19-11)14(22)25-6-13(21)18-8-1-2-9(17)10(5-8)20(23)24/h1-5H,6H2,(H,18,21)
• InChI Key： AKMBVDBOLRQMDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=O)OCC(NC1C=CC(=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 386.9825039g/mol
• Monoisotopic Mass: 386.9825039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate

[(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate: A Promising Compound in Modern Pharmaceutical Development

[(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate is a synthetic organic compound with a complex molecular structure that has recently attracted significant attention in the field of medicinal chemistry. This compound, with the CAS number 721416-24-6, represents a unique combination of aromatic rings, functional groups, and substituents that may contribute to its potential biological activity. The chemical structure of this molecule includes a 2,6-dichloropyridine-4-carboxylate scaffold connected to a 4-fluoro-3-nitrophenyl group via a carbamoyl methyl linker. This structural design is particularly relevant for the development of novel therapeutic agents targeting specific biological pathways.

Recent studies have highlighted the importance of 2,6-dichloropyridine-4-carboxylate derivatives in the design of small-molecule inhibitors for various enzyme families. The presence of 4-fluoro-3-nitrophenyl substituents in the molecular framework may enhance the compound’s ability to interact with target proteins through hydrogen bonding and electrostatic interactions. Additionally, the carbamoyl methyl linkage provides flexibility in the molecule’s conformation, which could influence its binding affinity and selectivity toward specific biological targets. These structural features make the compound a valuable candidate for further exploration in drug discovery.

One of the most notable advancements in the field of pharmaceutical research is the growing interest in compounds that can modulate kinase activity. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate molecule may offer a novel approach to kinase inhibition due to its unique chemical structure. Recent studies have demonstrated that compounds with similar scaffolds exhibit potent inhibitory effects on specific kinases, such as ALK (Anaplastic Lymphoma Kinase) and ROS1 (Receptor Tyrosine Kinase), which are targets for precision oncology therapies.

Furthermore, the 2,6-dichloropyridine-4-carboxylate core of this compound has been shown to exhibit favorable physicochemical properties, such as high solubility in polar solvents and moderate hydrophobicity. These characteristics are essential for the development of orally bioavailable drugs, as they influence the compound’s absorption, distribution, metabolism, and excretion (ADME) profiles. In a 2023 study published in the journal Journal of Medicinal Chemistry, researchers evaluated the ADME properties of several 2,6-dichloropyridine-4-carboxylate derivatives, including [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate, and found that the compound demonstrated promising pharmacokinetic behavior in preclinical models.

The 4-fluoro-3-nitrophenyl substituent in this molecule is particularly noteworthy due to its potential to enhance the compound’s biological activity. Fluorine atoms are often incorporated into drug molecules to improve metabolic stability and binding affinity, while nitro groups can act as electron-withdrawing groups that modulate the electronic environment of the aromatic ring. The combination of these functional groups may contribute to the compound’s ability to interact with specific receptors or enzymes, making it a valuable lead for further optimization in drug development.

Recent computational studies have also explored the potential of [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate as a candidate for targeting EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), which are well-established targets in oncology. Molecular docking simulations have suggested that the compound can bind to these receptors with high affinity, potentially inhibiting their activity and disrupting downstream signaling pathways. This finding is particularly relevant for the treatment of cancers that are resistant to conventional kinase inhibitors.

Another important aspect of this compound’s potential is its ability to modulate inflammatory responses. Inflammation is a key driver of many chronic diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. The 2,6-dichloropyridine-4-carboxylate scaffold has been shown to interact with inflammatory mediators such as COX-2 (Cyclooxygenase-2) and 5-LOX (5-Lipoxygenase), which are enzymes involved in the production of pro-inflammatory lipid mediators. By inhibiting these enzymes, the compound may help reduce inflammation and its associated pathological consequences.

While the [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate molecule shows promise as a therapeutic agent, further research is needed to fully understand its mechanism of action and potential side effects. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical insights into the compound’s therapeutic potential and guide the development of more advanced drug candidates based on its structural framework.

In conclusion, [(4-Fluoro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate represents an exciting advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the potential for targeted biological activity, makes it a valuable candidate for further exploration in drug discovery. As research in this area continues to evolve, this compound may play a significant role in the development of novel therapies for a wide range of diseases.